Cas no 2229203-06-7 (tert-butyl N-{1-[2-chloro-5-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate)

• Product Name: tert-butyl N-{1-[2-chloro-5-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate
• CAS No: 2229203-06-7
• MF: C₁₄H₁₅ClF₃NO₃
• MW: 337.722013711929
• CID: 6207039
• PubChem ID: 165688614
• Update Time: 2025-07-01

tert-butyl N-{1-[2-chloro-5-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-[2-chloro-5-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate
• EN300-1889848
• 2229203-06-7

• Inchi： 1S/C14H15ClF3NO3/c1-13(2,3)22-12(21)19-11(7-20)9-6-8(14(16,17)18)4-5-10(9)15/h4-7,11H,1-3H3,(H,19,21)
• InChI Key： GJZHPPRUSVVKOY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 337.0692555g/mol
• Monoisotopic Mass: 337.0692555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-{1-[2-chloro-5-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate

Introduction to tert-butyl N-{1-[2-chloro-5-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate (CAS No. 2229203-06-7)

Tert-butyl N-{1-[2-chloro-5-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate (CAS No. 2229203-06-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates, which are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of tert-butyl N-{1-[2-chloro-5-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further substituted with a 2-chloro-5-(trifluoromethyl)phenyl group. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of tert-butyl N-{1-[2-chloro-5-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate in the treatment of inflammatory diseases. A research group at the University of California, San Francisco, demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, tert-butyl N-{1-[2-chloro-5-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate has shown promise in antiviral research. A study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the replication of several RNA viruses, including influenza and SARS-CoV-2. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The anticancer potential of tert-butyl N-{1-[2-chloro-5-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate has also been explored in preclinical studies. Research conducted at the National Institutes of Health (NIH) found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism involves the activation of caspase-dependent pathways and the disruption of mitochondrial function, leading to cell death.

The pharmacokinetic properties of tert-butyl N-{1-[2-chloro-5-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate have been extensively studied to optimize its therapeutic efficacy. In vitro and in vivo experiments have shown that this compound exhibits good solubility, stability, and bioavailability. These favorable pharmacokinetic profiles make it a promising candidate for further clinical development.

Safety and toxicity assessments are crucial for any potential drug candidate. Preclinical studies have indicated that tert-butyl N-{1-[2-chloro-5-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate has a favorable safety profile with minimal toxicity at therapeutic doses. However, further investigations are necessary to fully understand its long-term effects and potential side effects.

In conclusion, tert-butyl N-{1-[2-chloro-5-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate (CAS No. 2229203-06-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of anti-inflammatory, antiviral, and anticancer therapies. Ongoing studies aim to elucidate its mechanisms of action and optimize its use in clinical settings.